molecular formula C11H12I2N3O2P B1204522 Diiodobenzotepa CAS No. 4460-32-6

Diiodobenzotepa

Cat. No.: B1204522
CAS No.: 4460-32-6
M. Wt: 503.01 g/mol
InChI Key: BFKKCDNAUZMDOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Alkylating agents like benzotepa derivatives function by transferring alkyl groups to DNA, causing cross-linking and subsequent disruption of cancer cell replication . Diiodobenzotepa incorporates two iodine atoms, which may enhance its stability or reactivity compared to non-halogenated analogs.

Properties

CAS No.

4460-32-6

Molecular Formula

C11H12I2N3O2P

Molecular Weight

503.01 g/mol

IUPAC Name

N-[bis(aziridin-1-yl)phosphoryl]-2,5-diiodobenzamide

InChI

InChI=1S/C11H12I2N3O2P/c12-8-1-2-10(13)9(7-8)11(17)14-19(18,15-3-4-15)16-5-6-16/h1-2,7H,3-6H2,(H,14,17,18)

InChI Key

BFKKCDNAUZMDOX-UHFFFAOYSA-N

SMILES

C1CN1P(=O)(NC(=O)C2=C(C=CC(=C2)I)I)N3CC3

Canonical SMILES

C1CN1P(=O)(NC(=O)C2=C(C=CC(=C2)I)I)N3CC3

Other CAS No.

4460-32-6

Synonyms

diiodobenzotepa

Origin of Product

United States

Comparison with Similar Compounds

Reactive Red 84 (CAS No. 85187-33-3)

  • Structural Similarities : Both compounds feature aromatic rings with halogen substitutions. Reactive Red 84, a diazo dye, contains sulfonic acid groups, whereas this compound includes iodine atoms and a triazene backbone .
  • The iodine atoms in this compound may confer greater electrophilicity, enhancing DNA alkylation efficiency compared to non-halogenated dyes .

(3-Bromo-5-chlorophenyl)boronic Acid (CAS No. 1046861-20-4)

  • Structural Similarities: This boronic acid derivative shares halogenated aromatic features with this compound. Both compounds exhibit high bioavailability scores (0.55 for the boronic acid vs.

Levodopa (Referenced Indirectly)

  • Functional Comparison : While Levodopa is a dopamine precursor used in Parkinson’s disease, its inclusion here highlights the importance of halogenation in drug design. Unlike this compound, Levodopa lacks alkylating properties but demonstrates how structural modifications (e.g., iodine in this compound vs. hydroxyl groups in Levodopa) dictate therapeutic mechanisms .

Data Tables for Comparative Analysis

Table 1: Structural and Physicochemical Properties

Compound CAS No. Molecular Formula Key Features Log Po/w (XLOGP3) Bioavailability Score
This compound 4460-32-6 Not provided Iodine-substituted alkylating agent Not available Not available
Reactive Red 84 85187-33-3 Not provided Sulfonated diazo dye Not available Not available
(3-Bromo-5-chlorophenyl)boronic Acid 1046861-20-4 C₆H₅BBrClO₂ Halogenated boronic acid 2.15 0.55

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.